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Introduction

K882 is a novel, potent Src inhibitor demonstrating significant anti-tumor activity, particularly in

non-small cell lung cancer (NSCLC) models. As a quinazoline-based stilbene derivative, K882
exerts its effects by binding to the ATP-binding hydrophobic pocket of the Src kinase. This

inhibition blocks key downstream signaling pathways implicated in tumor growth, proliferation,

and survival, including the PI3K/Akt/mTOR, Jak1/Stat3, and Ras/MAPK pathways.

Furthermore, K882 has been shown to induce apoptosis and inhibit the anti-apoptotic proteins

XIAP and Survivin.[1] In preclinical evaluations, K882 has shown a promising efficacy and

safety profile, making it a compound of interest for further investigation in cancer therapy.

These application notes provide a detailed protocol for the use of K882 in a mouse xenograft

model based on published preclinical data.

Data Presentation
Table 1: In Vivo Efficacy of K882 in NCI-H358 Xenograft Model
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Treatment
Group

Dosage
(mg/kg)

Administrat
ion Route

Dosing
Schedule

Tumor
Inhibitory
Rate (%)

Observatio
ns

Vehicle

Control
-

Intraperitonea

l (i.p.)

Once daily for

31 days
0 -

K882 25
Intraperitonea

l (i.p.)

Once daily for

31 days
42.48

Decreased

tumor

volume.

K882 50
Intraperitonea

l (i.p.)

Once daily for

31 days
49.72

Decreased

tumor

volume.

K882 100
Intraperitonea

l (i.p.)

Once daily for

31 days
60.39

Decreased

tumor

volume, no

apparent

organ

damage.

Data sourced from preclinical studies involving an NCI-H358 xenograft tumor mouse model.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of K882 and the experimental

workflow for its evaluation in a mouse xenograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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